Cas no 21062-31-7 ((1R,2S)-2-(2,6-dichlorophenoxy)cyclopropanaminium chloride)

• Product Name: (1R,2S)-2-(2,6-dichlorophenoxy)cyclopropanaminium chloride
• CAS No: 21062-31-7
• MF: C₉H₁₀Cl₃NO
• MW: 254.540799617767
• CID: 1397815
• PubChem ID: 30467
• Update Time: 2025-04-20

(1R,2S)-2-(2,6-dichlorophenoxy)cyclopropanaminium chloride Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-2-(2,6-dichlorophenoxy)cyclopropanaminium chloride
• [(1R,2S)-2-(2,6-dichlorophenoxy)cyclopropyl]azanium,chloride
• 21062-31-7
• cis-2-(2,6-Dichlorophenoxy)cyclopropylamine hydrochloride
• CYCLOPROPYLAMINE, 2-(2,6-DICHLOROPHENOXY)-, HYDROCHLORIDE, cis-

• Inchi： 1S/C9H9Cl2NO.ClH/c10-5-2-1-3-6(11)9(5)13-8-4-7(8)12;/h1-3,7-8H,4,12H2;1H/t7-,8+;/m1./s1
• InChI Key： DGIUOAFOXMAINV-WLYNEOFISA-N
• SMILES： ClC1C=CC=C(C=1O[C@H]1C[C@H]1[NH3+])Cl.[Cl-]

Computed Properties

• Exact Mass: 242.9047
• Monoisotopic Mass: 252.982797
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9

Experimental Properties

• Boiling Point: 305.8°C at 760 mmHg
• Flash Point: 138.7°C
• PSA: 31.53